Cas no 477873-17-9 (N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N'-(hydroxyamino)methylenethiourea)

• Product Name: N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N'-(hydroxyamino)methylenethiourea
• CAS No: 477873-17-9
• MDL: MFCD00794254
• CID: 3028590
• Update Time: 2025-06-27

N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N'-(hydroxyamino)methylenethiourea Chemical and Physical Properties

Names and Identifiers

• N-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N'-[(HYDROXYAMINO)METHYLENE]THIOUREA
• Thiourea, [3-chloro-5-(trifluoromethyl)-2-pyridinyl][(hydroxyamino)methylene]- (9CI)
• N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N'-(hydroxyamino)methylenethiourea

• MDL： MFCD00794254

Additional information on N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N'-(hydroxyamino)methylenethiourea

N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N'-(hydroxyamino)methylenethiourea: A Comprehensive Overview

The compound N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N'-(hydroxyamino)methylenethiourea (CAS No. 477873-17-9) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with chlorine and trifluoromethyl groups, as well as a methylene-thiourea moiety. These structural elements contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N'-(hydroxyamino)methylenethiourea in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in metabolic pathways, making it a promising candidate for the development of novel therapeutic agents. The presence of the trifluoromethyl group enhances the compound's stability and bioavailability, while the pyridine ring provides a platform for further functionalization to target specific biological systems.

In the context of agrochemicals, this compound has shown potential as a herbicide or fungicide. Its ability to disrupt specific biochemical pathways in plants and microorganisms has been extensively studied. Field trials have demonstrated its efficacy in controlling invasive species and crop pathogens without causing significant harm to non-target organisms. This makes it an attractive option for sustainable agricultural practices.

The synthesis of N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N'-(hydroxyamino)methylenethiourea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethyl group is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic fluorination have significantly improved the efficiency of this step, making large-scale production more feasible.

From a materials science perspective, this compound exhibits interesting properties that make it suitable for use in advanced materials such as polymers and coatings. Its ability to form stable cross-links under certain conditions has led to its exploration as a curing agent in epoxy resins. Additionally, its thermal stability and resistance to environmental degradation make it a candidate for high-performance materials used in aerospace and automotive industries.

Recent research has also focused on the environmental impact of N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N'-(hydroxyamino)methylenethiourea. Studies have shown that it degrades efficiently under aerobic conditions, reducing the risk of long-term accumulation in ecosystems. However, further investigations are needed to fully understand its behavior in different environmental compartments and to develop strategies for safe disposal.

In conclusion, N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N'-(hydroxyamino)methylenethiourea (CAS No. 477873-17-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation.